2-methoxy-N-[5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-yl]benzamide

• IUPAC Name: 2-methoxy-N-[5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C20H21N3O2S/c1-11-10-12(2)14(4)17(13(11)3)19-22-23-20(26-19)21-18(24)15-8-6-7-9-16(15)25-5/h6-10H,1-5H3,(H,21,23,24)
• InChI Key: IXHNPIDFMHWGPE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1C)C2=NN=C(S2)NC(=O)C3=CC=CC=C3OC)C)C
• Molecular Formula: C20H21N3O2S
• Molecular Weight: 367.5 g/mol

Description

2-methoxy-N-[5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-yl]benzamide is a compound that has been widely studied for its potential use in scientific research. This compound has been found to have a variety of biochemical and physiological effects, and its mechanism of action has been extensively studied. We will also explore future directions for research on this compound.

Scientific Research Applications

Photodynamic Therapy Applications

• Photodynamic Therapy for Cancer : The synthesis and characterization of new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups have demonstrated significant potential for photodynamic therapy (PDT) applications. These compounds exhibit excellent photophysical and photochemical properties, including high singlet oxygen quantum yields, making them effective Type II photosensitizers for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Anticancer Activity

• Anticancer Agents : A variety of novel 1,2,4-oxadiazole derivatives containing a 1,3,4-thiadiazole amide moiety have been synthesized and evaluated for their nematocidal activities. Some derivatives showed promising nematocidal activity against Bursaphelenchus xylophilus and indicated potential as lead compounds for nematicide development. This suggests a broader application in designing compounds with anticancer properties as well (Liu, Wang, Zhou, & Gan, 2022).
• A study on Schiff’s bases containing a thiadiazole scaffold and benzamide groups synthesized under microwave irradiation demonstrated significant in vitro anticancer activity against several human cancer cell lines. This highlights the potential of thiadiazole and benzamide derivatives in cancer treatment (Tiwari, Siddiqui, Seijas, Vázquez-Tato, Sarkate, Lokwani, & Nikalje, 2017).

Novel Syntheses and Biological Activities

• Synthesis and Evaluation of Benzothiadiazinyl Derivatives : New benzothiadiazinyl hydrazinecarboxamides and anilino[1,2,4]triazolo[1,5-b][1,2,4]thiadiazine 5,5-diones were synthesized and exhibited moderate to good inhibitory activity against various cancer cell lines. This research contributes to the understanding of the structural requirements for anticancer activity in thiadiazole derivatives (Kamal, Srikanth, Ashraf, Khan, Shaik, Kalivendi, Suri, & Saxena, 2011).